Cas no 722491-34-1 ([4-(2-Butyl)piperazin-1-yl]acetic acid)

• Product Name: [4-(2-Butyl)piperazin-1-yl]acetic acid
• CAS No: 722491-34-1
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 891505
• PubChem ID: 2757327
• Update Time: 2025-04-19

[4-(2-Butyl)piperazin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [4-(2-Butyl)piperazin-1-yl]acetic acid
• (4-SEC-BUTYL-PIPERAZIN-1-YL)-ACETIC ACID
• 2-(4-butan-2-ylpiperazin-1-yl)acetic acid
• (4-sec-Butyl-piperazin-1-yl)-acetic acidhydrochloride
• DTXSID30373835
• FT-0690467
• (4-sec-Butyl-piperazin-1-yl)-aceticacid
• 2-[4-(butan-2-yl)piperazin-1-yl]acetic acid
• AKOS003587728
• 2-(4-sec-butylpiperazin-1-yl)acetic acid
• 722491-34-1

• MDL： MFCD04116863
• Inchi： 1S/C10H20N2O2/c1-3-9(2)12-6-4-11(5-7-12)8-10(13)14/h9H,3-8H2,1-2H3,(H,13,14)
• InChI Key： WYBLDIHNGVQSDL-UHFFFAOYSA-N
• SMILES： OC(CN1CCN(CC1)C(C)CC)=O

Computed Properties

• Exact Mass: 200.15200
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.78000
• LogP: 0.36290